REACTION_CXSMILES
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[C:1]([O:23]C)(=O)[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8]/[CH:9]=[CH:10]\[CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][C:18]([O:20][CH3:21])=[O:19].CCN(CC)CC.O>C(Cl)Cl.Cl[Ti](Cl)(Cl)Cl>[CH3:21][O:20][C:18]([CH:17]1[CH2:16][CH2:15][CH2:14][CH2:13][CH2:12][CH2:11][CH:10]=[CH:9][CH2:8][CH2:7][CH2:6][CH2:5][CH2:4][CH2:3][CH2:2][C:1]1=[O:23])=[O:19]
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Name
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Quantity
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170 mg
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Type
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reactant
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Smiles
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C(CCCCCCC\C=C/CCCCCCCC(=O)OC)(=O)OC
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Name
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Quantity
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152 mg
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Type
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reactant
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Smiles
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CCN(CC)CC
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Name
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Quantity
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2.15 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Name
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Quantity
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2.45 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Name
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Quantity
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159 μL
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Type
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catalyst
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Smiles
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Cl[Ti](Cl)(Cl)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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0.5 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Type
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CUSTOM
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Details
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the resulting mixture was stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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ADDITION
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Details
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beforehand, and thereto were added dropwise, at 0 to 5° C.
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Type
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ADDITION
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Details
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The whole was further mixed at the same temperature for 15 minutes
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Duration
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15 min
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Type
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EXTRACTION
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Details
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extracted with ether
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Type
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WASH
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Details
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The organic layer was washed with water and saturated brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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Type
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CUSTOM
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Details
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After the evaporation of the solvent under reduced pressure
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Type
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CUSTOM
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Details
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the crude product was purified by silica gel chromatography (hexane/ethyl acetate=20/1→10/1)
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Name
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Type
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product
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Smiles
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COC(=O)C1C(CCCCCCCC=CCCCCCC1)=O
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Type | Value | Analysis |
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AMOUNT: MASS | 83 mg | |
YIELD: PERCENTYIELD | 54% | |
YIELD: CALCULATEDPERCENTYIELD | 53.8% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |